Cas no 2228426-83-1 (2-{6,6-dimethylbicyclo3.1.1heptan-2-yl}ethane-1-sulfonyl chloride)

• Product Name: 2-{6,6-dimethylbicyclo3.1.1heptan-2-yl}ethane-1-sulfonyl chloride
• CAS No: 2228426-83-1
• MF: C₁₁H₁₉ClO₂S
• MW: 250.785361528397
• CID: 6423225
• PubChem ID: 165651868
• Update Time: 2025-05-19

2-{6,6-dimethylbicyclo3.1.1heptan-2-yl}ethane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-{6,6-dimethylbicyclo3.1.1heptan-2-yl}ethane-1-sulfonyl chloride
• 2-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}ethane-1-sulfonyl chloride
• EN300-1990097
• 2228426-83-1

• Inchi： 1S/C11H19ClO2S/c1-11(2)9-4-3-8(10(11)7-9)5-6-15(12,13)14/h8-10H,3-7H2,1-2H3
• InChI Key： NEYXCUNFKFYFIT-UHFFFAOYSA-N
• SMILES： ClS(CCC1CCC2CC1C2(C)C)(=O)=O

Computed Properties

• Exact Mass: 250.0794287g/mol
• Monoisotopic Mass: 250.0794287g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 42.5Ų

Additional information on 2-{6,6-dimethylbicyclo3.1.1heptan-2-yl}ethane-1-sulfonyl chloride

2-{6,6-Dimethylbicyclo[3.1.1]heptan-2-yl}ethane-1-sulfonyl chloride (CAS No: 2228426-83-1)

The compound 2-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}ethane-1-sulfonyl chloride, identified by the CAS registry number 2228426-83-1, is a specialized organic chemical with significant applications in various fields of chemistry and materials science. This compound belongs to the class of sulfonyl chlorides, which are widely used as intermediates in the synthesis of sulfonamides, sulfonates, and other sulfur-containing compounds.

The structure of this compound is characterized by a bicyclic framework, specifically a bicyclo[3.1.1]heptane system, which is substituted with two methyl groups at the 6-position and a sulfonyl chloride group at the 2-position. The bicyclic system provides unique steric and electronic properties, making this compound highly versatile in chemical reactions.

Recent studies have highlighted the potential of this compound in drug delivery systems due to its ability to act as a bioisostere in medicinal chemistry applications. Researchers have explored its role in modifying drug molecules to enhance their pharmacokinetic profiles without altering their therapeutic efficacy significantly.

In addition to its pharmaceutical applications, 2-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}ethane-1-sulfonyl chloride has been utilized in the synthesis of advanced materials such as polymers and surfactants. Its sulfonyl chloride functionality allows for efficient coupling reactions with amines, alcohols, and other nucleophiles, enabling the creation of complex molecular architectures.

The synthesis of this compound typically involves multi-step processes that include ring-forming reactions and functional group transformations. The use of advanced catalytic systems and green chemistry principles has been reported to improve the efficiency and sustainability of its production methods.

From an analytical standpoint, this compound has been studied using various spectroscopic techniques such as NMR and IR spectroscopy to elucidate its structural features and reactivity patterns. These studies have provided valuable insights into its electronic properties and reactivity under different reaction conditions.

In terms of safety considerations, while handling this compound requires standard laboratory precautions due to its reactive nature as a sulfonyl chloride, it does not pose any specific hazards beyond those typical for similar chemical classes.

The increasing interest in this compound is driven by its unique combination of structural rigidity from the bicyclic system and reactivity from the sulfonyl chloride group. Ongoing research continues to explore its potential in emerging areas such as nanotechnology and biotechnology.